Cas no 1679-64-7 (Mono-Methyl terephthalate)

• Product Name: Mono-Methyl terephthalate
• CAS No: 1679-64-7
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD00002557
• CID: 41793
• PubChem ID: 15513
• Update Time: 2025-04-18

Mono-Methyl terephthalate Chemical and Physical Properties

Names and Identifiers

• Mono-Methyl terephthalate
• methyl hydrogen terephthalate
• Terephthalic Acid Monomethyl Ester
• MMT
• Monomethyl Terephthalate
• 4-(Methoxycarbonyl)benzoic acid
• 1,4-BENZENEDICARBOXYLIC ACID,MONOMETHYL ESTER
• MMT (Mono-methyl terephthalate)
• mono-Methyl Terephth
• 4-carbomethoxy-benzoic acid
• 4-carboxyben
• M-Methyl terephthalate
• Monomethyl ester
• mono-methylterephthlate
• p-terephthalic acid monomethyl ester
• Tetraphthalic acid
• RARECHEM AL BE 0109
• p-Methyl terephthalate
• Methyl 4-carboxybenzoate
• mono-Methyleterephthalate
• 1,4-Benzenedicarboxylic acid monomethyl ester
• 2-methylterephthalate;mono-Methyl terephthalate
• 4-Methoxycarbonyl benzoic acid
• 4-(methoxycarbonyl )benzoic acid
• Z104492722
• Acetic acid, (4-carboxyphenyl)-
• Tox21_200990
• BCP08782
• 4-(Methoxycarbonyl)benzoic acid #
• p-Carboxy-alpha-toluic acid
• EINECS 216-849-7
• terephthalic acid methylester
• DTXCID107425
• NSC-210838
• METHYL P-CARBOXYBENZOATE
• P-CARBOXY-.ALPHA.-TOLUIC ACID
• HYDROGEN METHYL TEREPHTHALATE [HSDB]
• Q27278662
• F3377-0706
• P-(METHOXYCARBONYL)BENZOIC ACID
• terephtalic acid monomethyl ester
• CHEMBL3560150
• CS-W017217
• NCGC00337148-01
• AB01331009-02
• T0244
• 4Methoxycarbonylbenzenecarboxylic acid
• FT-0633764
• InChI=1/C9H8O4/c1-13-9(12)7-4-2-6(3-5-7)8(10)11/h2-5H,1H3,(H,10,11
• NS00025513
• A3718
• AC-13542
• 1679-64-7
• MFCD00002557
• 4-Methoxycarbonyl-benzoic acid
• Terephthalic acid, monomethyl ester
• terephthalic acid mono methyl ester
• Methyl terephthalate
• G2T5130M28
• 4-Methoxycarbonylbenzenecarboxylic acid
• 4-((METHYLOXY)CARBONYL)BENZOIC ACID
• 4-(methoxycarbonyl)-benzoic acid
• HYDROGEN METHYL TEREPHTHALATE
• 4-carboxybenzoic acid methyl ester
• mono-Methyl terephthalate, 97%
• Homoterephthalic acid
• NCGC00258543-01
• doi:10.14272/REIDAMBAPLIATC-UHFFFAOYSA-N.1
• W-107904
• 4-(Carbomethoxy)benzoic acid
• NSC 210838
• UNII-G2T5130M28
• P-CARBOMETHOXYBENZOIC ACID
• 10.14272/REIDAMBAPLIATC-UHFFFAOYSA-N.1
• EN300-21137
• 4-[(methyloxy)carbonyl]benzoic acid
• SCHEMBL63466
• HSDB 5849
• PS-4528
• 1,4-Benzenedicarboxylic acid, monomethyl ester
• 1,4-Benzenedicarboxylic acid, methyl ester
• 1,4-Benzene-dicarboxylic acid monomethyl ester
• 1,4-Benzenedicarboxylic acid, 1-methyl ester
• SY010493
• 4-(Methoxycarbonyl)benzoicacid
• CAS-1679-64-7
• METHYL P-PHTHALATE
• DTXSID1027425
• terepthalic acid monomethyl ester
• terphthalic acid monomethyl ester
• NSC210838
• 4-Methoxycarbonylbenzoic acid
• AKOS000278859
• STK397541

• MDL： MFCD00002557
• Inchi： 1S/C9H8O4/c1-13-9(12)7-4-2-6(3-5-7)8(10)11/h2-5H,1H3,(H,10,11)
• InChI Key： REIDAMBAPLIATC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.1987 (rough estimate)
• Melting Point: 221.0 to 224.0 deg-C
• Boiling Point: 331.6°C at 760 mmHg
• Flash Point: 136℃
• Refractive Index: 1.4209 (estimate)
• Solubility: chloroform/methanol: soluble50mg/mL, clear, colorless (1:1)
• Water Partition Coefficient: Slightly soluble in water. Also soluble in methanol, benzene and ether.
• PSA: 63.60000
• LogP: 1.17140
• Solubility: Slightly soluble in water.

Mono-Methyl terephthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters